Cas no 2172453-60-8 (1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid
• CAS No: 2172453-60-8
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 5835129
• PubChem ID: 165602881
• Update Time: 2025-06-11

1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid
• 2172453-60-8
• EN300-1630701

• Inchi： 1S/C11H18O4/c12-9(13)10(4-1-2-5-10)11(14)6-3-7-15-8-11/h14H,1-8H2,(H,12,13)
• InChI Key： LXGHKBDSKSOGFZ-UHFFFAOYSA-N
• SMILES： OC1(COCCC1)C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 214.12050905g/mol
• Monoisotopic Mass: 214.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid

Professional Introduction to 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic Acid (CAS No. 2172453-60-8)

1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid, with the CAS number 2172453-60-8, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a cyclopentane ring linked to a hydroxy-substituted oxane moiety, has garnered attention due to its unique structural properties and potential applications in drug discovery and synthetic chemistry.

The structural framework of 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid combines the rigidity of the cyclopentane ring with the flexibility and functional diversity of the hydroxyoxan group. This combination makes it a valuable scaffold for developing novel therapeutic agents. The oxan ring, which is essentially a three-membered oxygen-containing heterocycle, introduces polarity and hydrogen bonding capabilities into the molecule, enhancing its interaction with biological targets.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in bioactive molecules. The oxan ring, in particular, has been studied for its potential in modulating enzyme activity and receptor binding. Research has shown that compounds containing this motif can exhibit significant biological activity, making them attractive candidates for further development.

The carboxylic acid functionality at the cyclopentane ring provides an additional site for chemical modification, allowing for the attachment of various pharmacophoric groups. This versatility makes 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid a promising intermediate in synthetic chemistry. Researchers have utilized this compound to develop new derivatives with enhanced pharmacological properties.

One of the most compelling aspects of 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid is its potential application in the development of targeted therapies. The unique structural features of this molecule allow it to interact with specific biological targets, making it a candidate for treating a variety of diseases. For instance, studies have suggested that derivatives of this compound may have anti-inflammatory and analgesic effects, making them relevant for conditions such as arthritis and chronic pain.

The synthesis of 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid presents both challenges and opportunities for chemists. The synthesis requires careful control of reaction conditions to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the complex framework of this molecule.

The biological evaluation of 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid has revealed several interesting properties. In vitro studies have shown that this compound can inhibit the activity of certain enzymes involved in inflammatory pathways. Additionally, preliminary in vivo studies suggest that it may have a role in modulating immune responses. These findings highlight its potential as a lead compound for further drug development.

The future prospects for 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid are promising. Ongoing research aims to optimize its synthesis and explore its pharmacological profile in greater detail. By leveraging cutting-edge techniques in computational chemistry and high-throughput screening, scientists hope to identify new derivatives with improved efficacy and reduced side effects.

In conclusion, 1-(3-hydroxyoxan-3-yl)cyclopentane-1-carboxylic acid (CAS No. 2172453-60-8) is a compound with significant potential in the fields of chemical biology and drug discovery. Its unique structural features and biological activities make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing unmet medical needs.